Cas no 1804100-66-0 (Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate)

Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate is a brominated and chlorinated phenylacetate derivative with applications in organic synthesis and pharmaceutical intermediate development. Its key structural features include a reactive 2-chloropropanoyl group and a bromo-substituted phenyl ring, enabling versatile functionalization in cross-coupling reactions, nucleophilic substitutions, or further derivatization. The ester moiety enhances solubility in organic solvents, facilitating purification and handling. This compound is particularly useful in the synthesis of complex molecules due to its bifunctional reactivity, offering precise control over molecular architecture. High purity grades are available to ensure reproducibility in research and industrial-scale processes. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential lability of the chloroacetyl group.

Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate structure

1804100-66-0 structure

Product Name:Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate

CAS No:1804100-66-0

MF:C₁₃H₁₄BrClO₃

MW:333.605462551117

CID:4792858

Update Time:2025-05-25

Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate
- Inchi： 1S/C13H14BrClO3/c1-3-18-12(16)7-9-6-10(14)4-5-11(9)13(17)8(2)15/h4-6,8H,3,7H2,1-2H3
- InChI Key： NJACEANYXIZGRK-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(C(C)Cl)=O)=C(C=1)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 309
XLogP3: 3.5
Topological Polar Surface Area: 43.4

Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013020504-250mg	Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate	1804100-66-0	97%	250mg	494.40 USD	2021-05-31
Alichem	A013020504-500mg	Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate	1804100-66-0	97%	500mg	815.00 USD	2021-05-31
Alichem	A013020504-1g	Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate	1804100-66-0	97%	1g	1,549.60 USD	2021-05-31

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Additional information on Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate

Recent Advances in the Study of Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate (CAS: 1804100-66-0)

Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate (CAS: 1804100-66-0) is an important intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have explored its potential applications in drug development, focusing on its role as a precursor for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate as a key intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The study demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, with potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility in the development of antimicrobial agents. The researchers synthesized a series of analogs and evaluated their efficacy against drug-resistant bacterial strains. The results indicated that certain derivatives showed promising antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA).

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, improving yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production.

In conclusion, Ethyl 5-bromo-2-(2-chloropropanoyl)phenylacetate (CAS: 1804100-66-0) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate and the biological activities of its derivatives make it a valuable target for further investigation. Future research directions may include exploring its potential in other therapeutic areas, such as oncology or neurodegenerative diseases, as well as further optimization of its synthetic pathways.